Cas no 1279879-02-5 (9-Oxa-2-azaspiro[5.5]undecane hydrochloride)

• Product Name: 9-Oxa-2-azaspiro[5.5]undecane hydrochloride
• CAS No: 1279879-02-5
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• CID: 4585866
• PubChem ID: 75485290
• Update Time: 2025-10-13

9-Oxa-2-azaspiro[5.5]undecane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 9-oxa-2-azaspiro[5.5]undecane hydrochloride
• 9-Oxa-2-azaspiro[5.5]undecane HCl
• 9-oxa-2-azaspiro[5.5]undecane;hydrochloride
• BCP33485
• LT0013
• CS-0183852
• 1279879-02-5
• 9-oxa-2-azaspiro[5.5]undecanehydrochloride
• F89282
• EN300-188101
• KS-10436
• MFCD27756391
• AKOS026743366
• 9-Oxa-2-azaspiro[5.5]undecane hydrochloride

• Inchi： 1S/C9H17NO.ClH/c1-2-9(8-10-5-1)3-6-11-7-4-9;/h10H,1-8H2;1H
• InChI Key： KRRBWMMAXOGOJA-UHFFFAOYSA-N
• SMILES： Cl.O1CCC2(CNCCC2)CC1

Computed Properties

• Exact Mass: 191.1076919g/mol
• Monoisotopic Mass: 191.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Additional information on 9-Oxa-2-azaspiro[5.5]undecane hydrochloride

9-Oxa-2-azaspiro[5.5]undecane Hydrochloride (CAS No. 1279879-02-5): An Overview of a Promising Compound in Pharmaceutical Research

9-Oxa-2-azaspiro[5.5]undecane hydrochloride (CAS No. 1279879-02-5) is a unique and versatile compound that has garnered significant attention in the field of pharmaceutical research due to its potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are characterized by their distinctive three-dimensional structure and unique chemical properties. The spirocyclic framework provides a rigid and well-defined conformation, making it an attractive scaffold for drug design and development.

The chemical structure of 9-Oxa-2-azaspiro[5.5]undecane hydrochloride features a spirocyclic core with an oxygen atom and a nitrogen atom incorporated into the ring system. This structural arrangement imparts specific physicochemical properties that can influence the compound's biological activity, pharmacokinetics, and pharmacodynamics. The presence of the hydrochloride salt form ensures good solubility in aqueous media, which is crucial for its administration and bioavailability.

Recent studies have highlighted the potential of 9-Oxa-2-azaspiro[5.5]undecane hydrochloride in various therapeutic areas. One notable application is its use as a potential treatment for neurological disorders, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate key signaling pathways involved in neurodegeneration, including the inhibition of beta-amyloid aggregation and the reduction of oxidative stress. These findings suggest that 9-Oxa-2-azaspiro[5.5]undecane hydrochloride may offer a novel approach to addressing these debilitating conditions.

In addition to its neuroprotective effects, 9-Oxa-2-azaspiro[5.5]undecane hydrochloride has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can effectively reduce inflammatory markers and alleviate symptoms in animal models of these diseases. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines and the modulation of immune cell function.

The safety profile of 9-Oxa-2-azaspiro[5.5]undecane hydrochloride is another important aspect that has been extensively studied. Toxicological evaluations have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in preclinical models. This favorable safety profile makes it a promising candidate for further clinical development.

Clinical trials are currently underway to evaluate the efficacy and safety of 9-Oxa-2-azaspiro[5.5]undecane hydrochloride in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and pharmacokinetic properties suitable for oral administration. These findings have paved the way for more advanced clinical studies to explore its therapeutic potential in larger patient populations.

The synthesis of 9-Oxa-2-azaspiro[5.5]undecane hydrochloride involves a series of well-defined chemical reactions that can be scaled up for commercial production. The synthetic route is highly efficient and cost-effective, making it feasible for large-scale manufacturing processes. This scalability is crucial for ensuring the availability of the compound for both research and clinical applications.

In conclusion, 9-Oxa-2-azaspiro[5.5]undecane hydrochloride (CAS No. 1279879-02-5) represents a promising compound with diverse therapeutic applications in pharmaceutical research. Its unique chemical structure, favorable pharmacological properties, and promising preclinical results make it an attractive candidate for further development as a potential treatment for neurological disorders, inflammatory diseases, and other conditions. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to advancements in drug discovery and development.